3-(1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H18N2O6S2/c19-15-10-25-16(20)18(15)11-3-5-17(6-4-11)26(21,22)12-1-2-13-14(9-12)24-8-7-23-13/h1-2,9,11H,3-8,10H2
• InChI Key: JWWWQUSWBWODHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CSC2=O)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C16H18N2O6S2
• Molecular Weight: 398.5 g/mol

Description

The compound appears to contain a 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group, a piperidin-4-yl group, and a thiazolidine-2,4-dione group. These groups are common in various organic compounds and can contribute to the overall properties of the molecule.

Synthesis Analysis

While specific synthesis methods for this compound are not available, general methods for synthesizing similar compounds involve various organic reactions. For instance, the 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group can be synthesized from 2,3-dihydroxybenzoic acid.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. Unfortunately, specific structural data for this compound is not available.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its functional groups. For instance, the thiazolidine-2,4-dione group might undergo reactions typical of thiazolidinediones.

Scientific Research Applications

Crystallography and Structural Analysis

. Such detailed structural analysis is crucial for understanding the molecular geometry, bond lengths, and angles, which are fundamental for predicting the reactivity and interaction with other molecules. This application is essential in the field of material science and chemistry for designing new materials and compounds with desired properties.

Hirshfeld Surface Analysis

. This compound’s crystal structure provides valuable data for such analysis, helping researchers understand the forces that stabilize the crystal lattice. This information is particularly useful in pharmaceuticals for designing drugs with better efficacy and stability.

Docking Studies and Inhibition Analysis

. Such studies are vital for drug discovery and development, as they can predict how a molecule will bind to a target protein and its potential as an inhibitor, which is particularly relevant in the development of anti-inflammatory drugs.

Density Functional Theory (DFT) Computations

. For this compound, DFT computations help in understanding its electronic properties, such as the energy of the highest occupied and lowest unoccupied molecular orbitals. This application is significant in the field of computational chemistry, aiding in the prediction of chemical reactions and properties.

Anticancer Property Evaluation

The compound has shown potential as an anticancer agent. . This application is crucial in medicinal chemistry and pharmacology, where the compound’s efficacy and potency as an anticancer drug are evaluated.

Aurora Kinase Inhibitor Development

. The inhibition of Aurora kinases can disrupt cell division and induce apoptosis in cancer cells, making this compound a candidate for further development as an anticancer drug.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Without specific context, it’s difficult to predict.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Without specific data, it’s difficult to provide accurate information.